Cas no 1159976-52-9 (Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate)

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate is a specialized organic compound featuring a trifluoromethoxy-substituted phenylsulfonyl group and a cyanoethenyl moiety linked to a thiophene-carbamate scaffold. Its structural complexity confers unique reactivity, making it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of electron-withdrawing groups enhances its potential for forming stable intermediates in nucleophilic substitution or cyclization reactions. The compound's well-defined stereochemistry (Z-configuration) ensures precise control in synthetic applications. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity to moisture and light.

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate structure

1159976-52-9 structure

Product Name:Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate

CAS No:1159976-52-9

MF:C₁₇H₁₃F₃N₂O₅S₂

MW:446.42073225975

MDL:MFCD06199162

CID:4682072

Update Time:2025-05-22

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- N-(3-(2-nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide
- ethyl N-{3-[(1Z)-2-cyano-2-[4-(trifluoromethoxy)benzenesulfonyl]eth-1-en-1-yl]thiophen-2-yl}carbamate
- Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate
- MDL： MFCD06199162
- Inchi： 1S/C17H13F3N2O5S2/c1-2-26-16(23)22-15-11(7-8-28-15)9-14(10-21)29(24,25)13-5-3-12(4-6-13)27-17(18,19)20/h3-9H,2H2,1H3,(H,22,23)/b14-9-
- InChI Key： SVOMNTNYQOHZQG-ZROIWOOFSA-N
- SMILES： S(/C(/C#N)=C\C1C=CSC=1NC(=O)OCC)(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 762
Topological Polar Surface Area: 142

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB164525-1 g	N-(3-(2-Nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide; .	1159976-52-9	1 g	€211.30	2023-07-20
abcr	AB164525-5 g	N-(3-(2-Nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide; .	1159976-52-9	5 g	€377.50	2023-07-20
abcr	AB164525-10 g	N-(3-(2-Nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide; .	1159976-52-9	10 g	€482.50	2023-07-20
abcr	AB164525-1g	N-(3-(2-Nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide; .	1159976-52-9	1g	€211.30	2024-06-10
abcr	AB164525-5g	N-(3-(2-Nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide; .	1159976-52-9	5g	€377.50	2024-06-10
abcr	AB164525-10g	N-(3-(2-Nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide; .	1159976-52-9	10g	€482.50	2024-06-10

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate

Research Brief on Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate (CAS: 1159976-52-9)

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate (CAS: 1159976-52-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, exhibits promising biological activities, particularly in the modulation of specific enzymatic pathways. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetics, and efficacy in preclinical models.

The synthesis of Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate involves a multi-step process, including the formation of a thiophene-based intermediate and subsequent introduction of the trifluoromethoxy and cyano groups. The compound's structural features contribute to its high binding affinity for target proteins, as demonstrated in recent crystallographic studies. These studies reveal that the compound interacts with the active site of specific enzymes, leading to inhibition or activation depending on the biological context.

Recent in vitro and in vivo studies have highlighted the compound's potential in treating inflammatory and autoimmune diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate significantly reduces pro-inflammatory cytokine production in macrophage cells. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate represents a significant advancement in the development of small-molecule therapeutics. Its unique chemical structure and biological activity profile position it as a promising candidate for treating a range of diseases. Continued research and development will be essential to fully realize its therapeutic potential.